642-78-4

Cloxacillin sodium

In Stock

• CAS RN:
• 642-78-4

• Formula:
• C19H18ClN3NaO5S+

• InChI:
• InChI=1S/C19H18ClN3O5S.Na/c1-8-11(12(22-28-8)9-6-4-5-7-10(9)20)15(24)21-13-16(25)23-14(18(26)27)19(2,3)29-17(13)23;/h4-7,13-14,17H,1-3H3,(H,21,24)(H,26,27);/q;+1/p-1/t13-,14+,17-;/m1./s1

• InChIKey:
• SCLZRKVZRBKZCR-SLINCCQESA-M

• Cloxacillin is a β-lactam antibiotic and a derivative of oxacillin. It is active against clinical isolates of the Gram-positive bacteria S. aureus and S. epidermidis (MICs = 0.004-0.4 and 0.1-0.8 µg/ml, respectively) but not 34 Gram-negative bacteria (MICs = >128 µg/ml for all). Cloxacillin binds to S. aureus penicillin-binding protein 1 (PBP1), PBP2, PBP3, and PBP4 (IC50s = 0.04, 0.12, 0.21, and 2.5 µg/ml, respectively). It also binds to recombinant type Ib penicillinase, as well as P. vulgaris and C. freundii cephalosporinase (Kis = 15, 0.27, and 0.027 µM, respectively). Cloxacillin decreases the number of staphylococci in the mammary gland in a mouse model of acute, but not chronic, mastitis induced by Staphylococcus infection.
  Cloxacillin Sodium Anhydrous is the anhydrous form of the sodium salt of cloxacillin, a semisynthetic beta-lactamase resistant penicillin a...

2-(((Dodecylthio)carbonothioyl)thio)-2-methylpropanoic acid

In Stock

• CAS RN:
• 461642-78-4

• Formula:
• C17H32O2S3

• InChI:
• InChI=1S/C17H32O2S3/c1-4-5-6-7-8-9-10-11-12-13-14-21-16(20)22-17(2,3)15(18)19/h4-14H2,1-3H3,(H,18,19)

• InChIKey:
• DZFGVGDQHQHOKZ-UHFFFAOYSA-N

• Need help choosing the correct RAFT Agent? Please consult the RAFT Agent to Monomer compatibility table.
  
  

1-(3-(Pyridin-2-yloxy)benzyl)-3-(thiophen-2-ylmethyl)urea

In Stock

• CAS RN:
• 1797642-78-4

• Formula:
• C18H17N3O2S

• InChI:
• InChI=1S/C18H17N3O2S/c22-18(21-13-16-7-4-10-24-16)20-12-14-5-3-6-15(11-14)23-17-8-1-2-9-19-17/h1-11H,12-13H2,(H2,20,21,22)

• InChIKey:
• ZYXHYFMJIPRNFQ-UHFFFAOYSA-N

• 1-(3-(Pyridin-2-yloxy)benzyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.41. The purity is usually 95%.

N-[[3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361642-78-4

• Formula:
• C12H14F3N3O

• InChI:
• InChI=1S/C12H14F3N3O/c1-2-10(19)16-7-8-9-5-3-4-6-18(9)11(17-8)12(13,14)15/h2H,1,3-7H2,(H,16,19)

• InChIKey:
• FRXGBTCFOWYUAE-UHFFFAOYSA-N

• N-[[3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C12H14F3N3O and its molecular weight is 273.259. The purity is usually 95%.

3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride

In Stock

• CAS RN:
• 1093642-78-4

• Formula:
• C8H11BClNO2

• InChI:
• InChI=1S/C8H10BNO2.ClH/c10-5-8-6-3-1-2-4-7(6)9(11)12-8;/h1-4,8,11H,5,10H2;1H

• InChIKey:
• SDIIXJTURMFNPY-UHFFFAOYSA-N

• 3-(Aminomethyl)-1,3-dihydro-2,1-benzoxaborol-1-ol hydrochloride is a useful research compound. Its molecular formula is C8H11BClNO2 and its molecular weight is 199.44. The purity is usually 95%.

(S)-Cyclopropyl(3-methoxyphenyl)methanamine hydrochloride

Usually In Stock

• CAS RN:
• 1213642-78-4

• Formula:
• C11H16ClNO

• InChI:
• InChI=1S/C11H15NO.ClH/c1-13-10-4-2-3-9(7-10)11(12)8-5-6-8;/h2-4,7-8,11H,5-6,12H2,1H3;1H/t11-;/m0./s1

• InChIKey:
• YZEPXOHQBWEEEY-MERQFXBCSA-N

• (S)-Cyclopropyl(3-methoxyphenyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C11H16ClNO and its molecular weight is 213.705. The purity is usually 95%.

rac 13-(E/Z)-3-Hydroxy Retinonitrile

• CAS RN:
• 1331642-78-4

• Formula:
• C₂₀H₂₇NO

• Rac 13-(E/Z)-3-Hydroxy Retinonitrile, also known as Rac 13-(E/Z)-3-Hydroxy Retinonitrile, is a useful research compound. Its molecular formula is C₂₀H₂₇NO and its molecular weight is 297.43. The purity is usually 95%.